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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the selection of appropriate solvents for the

dissolution of GSK2200150A, a potent anti-tuberculosis agent.[1][2][3][4] The information

presented herein is intended to support researchers in the preparation of stock solutions and

working solutions for various experimental applications.

Application Notes
GSK2200150A is a lipophilic compound with poor aqueous solubility. Therefore, organic

solvents are necessary for its dissolution. The choice of solvent will largely depend on the

intended application, such as in vitro cell-based assays, in vivo animal studies, or analytical

experiments. For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended

solvent for preparing concentrated stock solutions. For in vivo studies, co-solvent systems are

typically required to maintain the compound's solubility in an aqueous vehicle.

It is crucial to use high-purity, anhydrous solvents to avoid precipitation and degradation of the

compound. When using DMSO, it is advisable to use freshly opened, hygroscopic DMSO as it

can significantly impact the solubility of the product.[2] To prevent inactivation from repeated

freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use volumes and

store them appropriately.[2][4]
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The following table summarizes the solubility of GSK2200150A in various solvents based on

available data.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 65 - 83.33 181.83 - 233.11

Ultrasonic assistance

may be needed for

dissolution.[2][5]

Ethanol 18 50.35

Water Insoluble Insoluble

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.17 ≥ 6.07 Clear solution.[2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.17 ≥ 6.07 Clear solution.[2]

10% DMSO, 90%

Corn Oil
≥ 2.17 ≥ 6.07 Clear solution.[2]

Molecular Weight of GSK2200150A: 357.47 g/mol [2][3][4][6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK2200150A in DMSO,

a common starting point for most in vitro experiments.

Materials:

GSK2200150A powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Ultrasonic bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of GSK2200150A powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.57 mg of GSK2200150A (Molecular Weight = 357.47 g/mol ).

Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

GSK2200150A powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the mixture thoroughly until the compound is completely dissolved. If

necessary, use an ultrasonic bath to aid dissolution.[2] Visually inspect the solution to ensure

there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[2]

Preparation of a Working Solution for In Vivo Oral
Administration (Co-solvent System)
This protocol provides an example of how to prepare a dosing solution of GSK2200150A for

oral administration in animal studies, using a co-solvent system.

Materials:

GSK2200150A stock solution in DMSO (e.g., 21.7 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80
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Saline solution (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Initial Mixture: In a sterile tube, add 100 µL of a 21.7 mg/mL GSK2200150A in DMSO stock

solution to 400 µL of PEG300.

Mixing: Mix the solution thoroughly by vortexing.

Adding Surfactant: Add 50 µL of Tween-80 to the mixture and vortex again until the solution

is homogeneous.

Final Dilution: Add 450 µL of saline to the mixture to bring the total volume to 1 mL. Vortex

the final solution until it is a clear and uniform. This will result in a final concentration of 2.17

mg/mL GSK2200150A.[2]

Administration: The solution should be prepared fresh before each administration.

Visualizations
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Caption: Workflow for GSK2200150A solution preparation.
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Caption: Mode of action of GSK2200150A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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